4-(Chloromethyl)-3-(2,6-dichlorophenyl)-5-isopropylisoxazole

• Molecular Formula: C13H12Cl3NO
• Molecular Weight: 304.6 g/mol
• IUPAC Name: 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-propan-2-yl-1,2-oxazole
• InChI: InChI=1S/C13H12Cl3NO/c1-7(2)13-8(6-14)12(17-18-13)11-9(15)4-3-5-10(11)16/h3-5,7H,6H2,1-2H3
• InChI Key: JMDLBQMKBBJSKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)CCl

Description

4-(Chloromethyl)-3-(2,6-dichlorophenyl)-5-isopropylisoxazole is a useful research compound. Its molecular formula is C13H12Cl3NO and its molecular weight is 304.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thionyl chloride (87 mL, 1.20 mol) was added dropwise to a stirred solution of benzotriazole (143 g, 1.20 mol) in dichloromethane (400 mL) at room temperature. The resulting solution was added dropwise during 30 min to a stirred solution of [3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-isoxazolyl]methanol (263 g, 0.92 mol) in dichloromethane (700 mL). A very mild exothermic reaction occurred with precipitation of benzotriazole hydrochloride. The mixture was filtered to remove the benzotriazole hydrochloride. The filtrate was washed with water (2×800 mL), 1N sodium hydroxide (800 mL) and then dried over anhydrous sodium sulfate. The resulting solution was filtered and concentrated to give 288 g of the product as a pale yellow oil. 1H NMR (DMSO-d6): δ 7.66 (m, 2H), 7.61-7.57 (m, 1H), 4.47 (s, 2H), 3.45 (septet, J=7 Hz, 1H), 1.31 (d, J=7 Hz, 6H). ESI-LCMS m/z 279 (M+H)+.

Synthesis routes and methods II

Procedure details

A solution of [3-(2,6-dichlorophenyl)-5-isopropylisoxazol-4-yl]methanol (15.2 g, 53.1 mmol) in dichloromethane (50 mL) was treated with thionyl chloride (40.0 mL, 54.8 mmol). The reaction was stirred for 1 hour once vigorous bubbling ceased. The solvent and excess reagent were removed in vacuo. Yield=15.96 g. (99%) of 4 (chloromethyl)-3-(2,6-dichlorophenyl)-5-isopropylisoxazole.